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Compound of Interest

Compound Name: Cy5.5 azide

Cat. No.: B14094845

An in-depth guide for researchers, scientists, and drug development professionals on the
solubility characteristics of Cy5.5 azide, a near-infrared fluorescent probe essential for
bioconjugation and imaging applications.

Cy5.5 azide is a fluorescent dye widely utilized in life sciences research for the labeling and
detection of biomolecules through "click chemistry." Its near-infrared (NIR) fluorescence
properties make it particularly valuable for in vivo imaging, where it minimizes autofluorescence
from biological tissues. A critical parameter for its effective use is its solubility in various
solvents, which dictates its handling, reaction conditions, and applications. This technical guide
provides a comprehensive overview of the solubility of Cy5.5 azide, supported by quantitative
data, experimental protocols, and a workflow for its application in click chemistry.

Core Physicochemical Properties

Cy5.5 azide is a hydrophobic molecule, a characteristic that significantly influences its
solubility. For applications requiring high aqueous solubility, a sulfonated version, Sulfo-Cy5.5
azide, is available and should be considered.[1][2][3]

Quantitative Solubility Data

The solubility of non-sulfonated Cy5.5 azide has been determined in several common
laboratory solvents. The following table summarizes the available quantitative data for easy
comparison.
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Solvent Solubility Molarity (approx.) Notes
Dimethyl Sulfoxide
>70.1 mg/mL[4] >100 mM
(DMSO)
Requires sonication to
Ethanol (EtOH) 246.2 mg/mL[4] >65 mM achieve this
concentration.
1.2 mg/L (1.6 uM)[5 Practically insoluble.
Water gL (1.6 pM)E3] 1.6 uM Y

[6] [5][6]

Qualitative Solubility Data

In addition to quantitative data, several sources describe the solubility of Cy5.5 azide in a
qualitative manner. This information is useful for selecting appropriate solvents for stock
solutions and reaction mixtures.

Solvent Solubility Description
Dimethylformamide (DMF) Soluble[5][6][7][8][9][10][11]
Dichloromethane (DCM) / Chloroform Soluble[5][6][7]1[8]

Methanol (MeOH) Freely Soluble[7][10]

Acetonitrile (ACN) Soluble in conventional organic solvents[1]
Tetrahydrofuran (THF) Soluble in conventional organic solvents|[1]
Water Poorly soluble / Practically insoluble[5][6][7]

Experimental Protocols

Protocol for Preparing a Stock Solution of Cy5.5 Azide

This protocol provides a general procedure for dissolving and preparing a stock solution of
Cy5.5 azide for use in labeling reactions.

Materials:
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Cy5.5 azide (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes
Methodology:

e Weighing the Dye: Carefully weigh the desired amount of Cy5.5 azide powder in a
microcentrifuge tube. Perform this step quickly to minimize exposure to atmospheric
moisture, as the dye is hygroscopic.

e Adding the Solvent: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube to achieve the desired stock solution concentration (e.g., 10 mM). It is recommended to
dissolve the dye in an organic solvent like DMSO first before adding it to an aqueous
reaction mixture.[1]

» Dissolution: Vortex the tube thoroughly until the dye is completely dissolved. The solution
should be clear and free of any visible particles. Gentle warming or brief sonication can be
used to aid dissolution if necessary.

» Storage: Store the stock solution at -20°C, protected from light and moisture.[4][5][6][7] For
long-term storage, it is advisable to aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles.

Experimental Workflow: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

The following diagram illustrates a typical experimental workflow for labeling a biomolecule with
Cy5.5 azide using a copper-catalyzed click reaction (CUAAC). This reaction is a cornerstone of
bioconjugation due to its high efficiency and specificity.[11][12]
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Workflow for CUAAC Labeling with Cy5.5 Azide.

Logical Relationship: Solubility and Experimental
Design

The solubility of Cy5.5 azide is a critical factor that dictates the design of labeling experiments.
The diagram below illustrates the logical considerations based on the dye's solubility profile.

Cy5.5 Azide Solubility

Aqueous Systems Organic Solvents

Poorly Soluble in Water Soluble in DMSO, DMF, etc.

Potential for Aggregation Ideal for Preparing
and Precipitation Concentrated Stock Solutions
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Decision-making based on Cy5.5 Azide solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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